Cas no 2248297-96-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate
• CAS No: 2248297-96-1
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 6010063
• PubChem ID: 165728034
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514499
• 2248297-96-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate

• Inchi： 1S/C16H12N2O4/c1-10(11-5-4-8-17-9-11)16(21)22-18-14(19)12-6-2-3-7-13(12)15(18)20/h2-10H,1H3
• InChI Key： HHWLQUPQKKLOPI-UHFFFAOYSA-N
• SMILES： O(C(C(C)C1C=NC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 296.07970687g/mol
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate: A Comprehensive Overview

The compound with CAS No. 2248297-96-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug delivery systems and advanced materials. The isoindole core of the molecule contributes to its stability and reactivity, while the pyridine moiety introduces electronic properties that make it versatile for various chemical reactions.

Recent studies have highlighted the importance of isoindole derivatives in organic synthesis due to their ability to act as scaffolds for constructing complex molecular architectures. The propanoate ester group in this compound plays a crucial role in modulating its physical and chemical properties, making it suitable for applications in pharmaceuticals and biotechnology. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, leveraging its structural flexibility and reactivity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the pyridinyl group is achieved through a coupling reaction, which ensures high yields and selectivity. This compound has been shown to exhibit excellent solubility in organic solvents, making it ideal for use in solution-based reactions and formulations.

In terms of applications, this compound has found utility in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The isoindole framework provides a platform for incorporating functional groups that can respond to external stimuli like light or temperature. Recent research has demonstrated the potential of this compound as a building block for creating supramolecular assemblies with tailored properties.

The integration of pyridine-containing moieties into organic compounds has been a focal point of recent studies due to their ability to enhance electronic communication within molecular systems. This property is particularly valuable in the design of materials for energy storage devices such as batteries and supercapacitors. The propanoate ester group in this compound further enhances its compatibility with polar solvents, facilitating its use in wet chemical processes.

Moreover, the 1H-NMR and IR spectroscopic data of this compound have been extensively analyzed to confirm its structural integrity and purity. These analyses have revealed distinct peaks corresponding to the isoindole ring system and the pyridinyl group, providing conclusive evidence of its molecular composition. Such detailed characterization is essential for ensuring the reliability of this compound in both academic research and industrial applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-3-yl)propanoate stands out as a promising candidate for advancing research in organic chemistry and materials science. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool for developing innovative solutions across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, its significance in the scientific community is expected to grow further.